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Compound of Interest

Compound Name: 2-Bromo-3-methyl-5-nitropyridine

Cat. No.: B1276501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
As a key building block in modern organic synthesis, 2-Bromo-3-methyl-5-nitropyridine
occupies a critical role in the development of novel pharmaceuticals and agrochemicals. Its

unique trifunctionalized pyridine core, featuring a strategically placed bromine atom, a methyl

group, and a nitro group, offers a versatile platform for a wide array of chemical

transformations. This guide, intended for the discerning researcher and development scientist,

moves beyond a simple recitation of facts. It aims to provide a deeper understanding of the

causality behind its properties and reactivity, thereby empowering more informed and

innovative applications. We will delve into its physical and chemical characteristics, explore its

reactivity through the lens of its functional groups, and provide practical insights into its

handling and synthesis.

Section 1: Core Physicochemical Properties
A thorough understanding of a compound's physical properties is fundamental to its effective

application in research and development. These properties dictate crucial experimental

parameters, from solvent selection to reaction temperature and purification strategies.
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2-Bromo-3-methyl-5-nitropyridine is a crystalline solid at ambient temperature, typically

appearing as a light yellow to light brown substance.[1] The specific color can be an indicator of

purity, with purer samples tending towards the lighter end of the spectrum.

Property Value Source

CAS Number 23132-21-0 [2]

Molecular Formula C₆H₅BrN₂O₂ [1][2]

Molecular Weight 217.02 g/mol [1][2]

Appearance
Solid (light yellow to light

brown)
[1]

IUPAC Name
2-bromo-3-methyl-5-

nitropyridine
[2]

Thermal Properties and Solubility
The melting and boiling points are critical for predicting phase transitions and setting

appropriate temperature ranges for reactions and purification.

Property Value Source

Melting Point 57-58°C [3][4]

Boiling Point 305.1 ± 37.0 °C (Predicted) [3][4]

Density 1.709 ± 0.06 g/cm³ (Predicted) [4]

The solubility profile of 2-Bromo-3-methyl-5-nitropyridine is characteristic of many

functionalized organic molecules. It exhibits poor solubility in water due to the predominantly

hydrophobic nature of the brominated and methylated pyridine ring.[1] However, it

demonstrates good solubility in common organic solvents such as methanol, dichloromethane,

and chloroform, which is advantageous for its use in a variety of organic reactions.[1][3][4]

Section 2: Spectroscopic Signature

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1276501?utm_src=pdf-body
https://www.pipzine-chem.com/products/pyridine/2-bromo-3-methyl-5-nitropyridine.html
https://www.jk-sci.com/products/a01463459
https://www.pipzine-chem.com/products/pyridine/2-bromo-3-methyl-5-nitropyridine.html
https://www.jk-sci.com/products/a01463459
https://www.pipzine-chem.com/products/pyridine/2-bromo-3-methyl-5-nitropyridine.html
https://www.jk-sci.com/products/a01463459
https://www.pipzine-chem.com/products/pyridine/2-bromo-3-methyl-5-nitropyridine.html
https://www.jk-sci.com/products/a01463459
https://m.chemicalbook.com/ProductChemicalPropertiesCB6379078_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6379078.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB6379078_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6379078.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6379078.aspx
https://www.benchchem.com/product/b1276501?utm_src=pdf-body
https://www.pipzine-chem.com/products/pyridine/2-bromo-3-methyl-5-nitropyridine.html
https://www.pipzine-chem.com/products/pyridine/2-bromo-3-methyl-5-nitropyridine.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6379078_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6379078.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The unique arrangement of atoms and functional groups in 2-Bromo-3-methyl-5-nitropyridine
gives rise to a distinct spectroscopic fingerprint, which is invaluable for its identification and

characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The

proton (¹H) and carbon-13 (¹³C) NMR spectra of 2-Bromo-3-methyl-5-nitropyridine provide

definitive confirmation of its structure.

¹H NMR (400MHz, CDCl₃):

δ 9.04 (d, J = 2.7Hz, 1H)

δ 8.29 (d, J = 2.5Hz, 1H)

δ 2.54 (s, 3H)[3]

¹³C NMR (126 MHz, CDCl₃):

δ 150.65

δ 142.47

δ 136.76

δ 132.75

δ 22.20[3]

Section 3: Chemical Reactivity and Synthetic Utility
The synthetic versatility of 2-Bromo-3-methyl-5-nitropyridine stems from the distinct reactivity

of its three functional groups. The interplay of these groups allows for a range of selective

transformations, making it a valuable intermediate in multi-step syntheses.[5]
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Bromine Atom: The bromine at the 2-position is susceptible to nucleophilic aromatic

substitution, enabling the introduction of a wide variety of nucleophiles such as amines and

alkoxides.[1][5] This reactivity is fundamental to its use in constructing more complex

molecular architectures.

Nitro Group: As a strong electron-withdrawing group, the nitro group at the 5-position

significantly influences the electronic properties of the pyridine ring, deactivating it towards

electrophilic substitution.[5] Conversely, it can be readily reduced to an amino group, opening

up a plethora of further derivatization possibilities, such as diazotization and coupling

reactions.[5]

Methyl Group: The methyl group at the 3-position is relatively stable but can undergo

oxidation under specific conditions.[5]

Key Synthetic Transformations
The strategic positioning of these functional groups allows for a diverse range of chemical

reactions, making 2-Bromo-3-methyl-5-nitropyridine a cornerstone in the synthesis of

pharmaceuticals and agrochemicals.[5]

Caption: Key synthetic transformations of 2-Bromo-3-methyl-5-nitropyridine.

Section 4: Synthesis Protocol
A common and effective method for the synthesis of 2-Bromo-3-methyl-5-nitropyridine starts

from 3-methyl-5-nitropyridin-2(1H)-one. This protocol highlights the careful control of reaction

conditions necessary for achieving high yields and purity.[3][5]

Experimental Procedure
Reactant Preparation: A sample of 3-methyl-5-nitropyridin-2-ol (e.g., 1.44 g, 9.34 mmol) is

placed in a pressure vessel and dissolved in a solvent mixture of toluene/DMF (10:1 v/v; 15

mL).[3]

Inert Atmosphere: The vessel is sealed, and the atmosphere is replaced with an inert gas

such as argon.[3]
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Reagent Addition: Phosphorus tribromide (PBr₃) (e.g., 1.32 mL, 14.0 mmol) is added via

syringe.[3]

Reaction Conditions: The reaction mixture is stirred at 120°C for 20 minutes.[3]

Workup:

The mixture is cooled to room temperature.

It is then neutralized with a 3M NaOH solution.

The product is extracted with toluene (3 x 15 mL).[3]

Purification: The combined organic phases are dried with anhydrous magnesium sulfate and

concentrated under vacuum to yield the target product.[3]

This procedure typically results in a high yield (e.g., 99%) of 2-bromo-3-methyl-5-
nitropyridine as an orange solid.[3]
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Reaction Setup

Workup & Purification
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Caption: A typical laboratory workflow for the synthesis of 2-Bromo-3-methyl-5-nitropyridine.
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Section 5: Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-Bromo-3-methyl-5-nitropyridine is not readily

available, the safety precautions for structurally related compounds provide essential guidance

for its handling. Compounds such as 2-bromo-5-nitropyridine are classified as causing skin and

serious eye irritation, and may cause respiratory irritation.[6][7]

Hazard Classification and Precautionary Measures
Based on analogous compounds, 2-Bromo-3-methyl-5-nitropyridine should be handled with

care, assuming it may be harmful if swallowed, in contact with skin, or if inhaled.[7]

Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][8]

Skin Protection: Wear protective gloves and a lab coat.[7][8]

Respiratory Protection: If dusts are generated, use a NIOSH/MSHA-approved respirator.

[7]

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[6][8] Wash hands

thoroughly after handling.[8]

Storage: Store in a cool, dry, and well-ventilated place under an inert atmosphere (nitrogen

or argon) at 2-8°C.[3][4] Keep the container tightly closed.

First Aid Measures
In case of exposure, the following first aid measures are recommended:

If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen.[6]

Following Skin Contact: Take off contaminated clothing immediately and wash off with soap

and plenty of water.[6]
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Following Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[6][7]

Following Ingestion: Rinse mouth with water. Do not induce vomiting.[6]

In all cases of significant exposure or if symptoms persist, seek immediate medical attention.

Conclusion
2-Bromo-3-methyl-5-nitropyridine is a compound of significant interest and utility in the fields

of medicinal chemistry and materials science. Its well-defined physical properties, predictable

reactivity, and established synthetic routes make it an invaluable tool for the modern chemist.

By understanding the interplay of its functional groups and adhering to appropriate safety

protocols, researchers can fully harness the synthetic potential of this versatile building block to

drive innovation and discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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